Cas no 112290-19-4 (4H-4,7-Ethanothieno[2,3-b]pyridine-3-carboxylicacid, 2-(benzoylamino)-5,6-dihydro-, ethyl ester)

4H-4,7-Ethanothieno[2,3-b]pyridine-3-carboxylicacid, 2-(benzoylamino)-5,6-dihydro-, ethyl ester structure
112290-19-4 structure
Product Name:4H-4,7-Ethanothieno[2,3-b]pyridine-3-carboxylicacid, 2-(benzoylamino)-5,6-dihydro-, ethyl ester
CAS No:112290-19-4
MF:C19H20N2O3S
MW:356.438703536987
CID:206461
PubChem ID:3086837
Update Time:2025-04-19

4H-4,7-Ethanothieno[2,3-b]pyridine-3-carboxylicacid, 2-(benzoylamino)-5,6-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4H-4,7-Ethanothieno[2,3-b]pyridine-3-carboxylicacid, 2-(benzoylamino)-5,6-dihydro-, ethyl ester
    • 2-Benzoylamino-3-ethoxycarbonylthieno<2,3-b>quinuclidine
    • DTXSID50149973
    • 112290-19-4
    • BRN 5770872
    • 4H-4,7-Ethanothieno(2,3-b)pyridine-3-carboxylic acid, 5,6-dihydro-2-(benzoylamino)-, ethyl ester
    • 2-Benzoylamino-3-ethoxycarbonylthieno(2,3-b)quinuclidine
    • Inchi: 1S/C19H20N2O3S/c1-2-24-19(23)15-14-12-8-10-21(11-9-12)18(14)25-17(15)20-16(22)13-6-4-3-5-7-13/h3-7,12H,2,8-11H2,1H3,(H,20,22)
    • InChI Key: ANRJYVDCGZSESG-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OCC)C2=C1N1CCC2CC1)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 356.1196
  • Monoisotopic Mass: 356.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 86.9Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 456.8°Cat760mmHg
  • Flash Point: 230.1°C
  • Refractive Index: 1.655
  • PSA: 58.64
  • LogP: 4.32350
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